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Compound of Interest

Compound Name: 10-Undecenal

Cat. No.: B094395 Get Quote

Essential Safety and Handling Guide for 10-
Undecenal
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 10-Undecenal in a laboratory setting. It is intended for researchers,

scientists, and professionals in drug development to ensure safe handling and minimize

exposure risks.

Chemical Identifier:

Name: 10-Undecenal

Synonyms: Undec-10-enal, Undecylenic aldehyde, Aldehyde C-11 undecylenic

CAS Number: 112-45-8

Primary Hazards:

Causes skin irritation.[1][2]

Causes serious eye irritation.[1][3]

Combustible liquid.[4][5]
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Toxic to aquatic life with long-lasting effects.[2]

Personal Protective Equipment (PPE)
The following table summarizes the mandatory personal protective equipment required when

handling 10-Undecenal.

Body Part
Personal Protective
Equipment

Specifications

Eyes/Face
Safety Goggles with Side

Shields or Face Shield

Must conform to EN 166 (EU)

or NIOSH (US) standards.[6] A

face shield is recommended

when pouring or if splashes

are likely.

Skin Chemical-Resistant Gloves

Nitrile gloves are a suitable

option. Inspect gloves for any

damage before use.

Lab Coat or Chemical

Protective Apron

Wear a lab coat with long

sleeves. An impervious

chemical protective apron is

recommended when pouring.

Protective Clothing

Fire/flame resistant and

impervious clothing should be

worn.[6]

Respiratory Full-Face Respirator

Required if exposure limits are

exceeded, or if irritation or

other symptoms are

experienced.[6] To be used in

a well-ventilated area,

preferably within a fume hood.

Footwear Closed-Toe Shoes

Shoes should be made of a

material impervious to

chemicals.
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Operational Plan: Step-by-Step Handling Procedure
1. Pre-Handling Preparation:

Engineering Controls: Ensure work is conducted in a well-ventilated area. A chemical fume

hood is strongly recommended.[4][6]

PPE Inspection: Before starting, inspect all PPE for integrity. Ensure gloves have no

perforations and safety goggles are not cracked.

Emergency Equipment: Locate and verify the functionality of the nearest safety shower and

eyewash station.

Spill Kit: Have a spill kit readily available that is appropriate for combustible liquids.

2. Handling 10-Undecenal:

Grounding: Use non-sparking tools and prevent fire caused by electrostatic discharge.[6]

Dispensing: When transferring or pouring, do so carefully to avoid splashes and the

generation of aerosols.

Avoid Contact: Avoid all direct contact with skin and eyes.[6] Do not inhale vapors.

Hygiene: Do not eat, drink, or smoke in the handling area.[4][5]

3. Post-Handling Procedures:

Decontamination: Thoroughly wash hands and any exposed skin with soap and water after

handling.[7]

Clothing: If clothing becomes contaminated, remove it immediately and wash it before reuse.

[6]

Storage: Store 10-Undecenal in a cool, dry, and well-ventilated place, away from heat and

ignition sources.[4][5] Keep the container tightly closed.[3][5]
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Waste Collection: Collect waste 10-Undecenal and any contaminated materials (e.g.,

gloves, absorbent pads) in a designated, labeled, and sealed container.

Environmental Precaution: Do not dispose of 10-Undecenal into drains or the environment.

[5]

Regulatory Compliance: Dispose of the chemical waste in accordance with all local, regional,

and national regulations.[5] This should be handled by a licensed waste disposal company.

Experimental Workflow Diagram
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Workflow for Safe Handling of 10-Undecenal

1. Preparation

2. Handling

3. Post-Handling

4. Disposal
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Avoid Skin/Eye Contact
and Inhalation

Decontaminate
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Waste Contractor
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Caption: Safe handling workflow for 10-Undecenal from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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